Cas no 2639414-44-9 (2-{(tert-butoxy)carbonyl(pyridin-2-yl)amino}-2-methylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(pyridin-2-yl)amino}-2-methylpropanoic acid
• CAS No: 2639414-44-9
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5665002
• PubChem ID: 165896672
• Update Time: 2025-06-08

2-{(tert-butoxy)carbonyl(pyridin-2-yl)amino}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2639414-44-9
• 2-{[(tert-butoxy)carbonyl](pyridin-2-yl)amino}-2-methylpropanoic acid
• EN300-27725668
• 2-{(tert-butoxy)carbonyl(pyridin-2-yl)amino}-2-methylpropanoic acid

• Inchi： 1S/C14H20N2O4/c1-13(2,3)20-12(19)16(14(4,5)11(17)18)10-8-6-7-9-15-10/h6-9H,1-5H3,(H,17,18)
• InChI Key： RUMIINYYECDHRS-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CN=1)C(C(=O)O)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-{(tert-butoxy)carbonyl(pyridin-2-yl)amino}-2-methylpropanoic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonyl(pyridin-2-yl)amino}-2-methylpropanoic acid (CAS: 2639414-44-9)

The compound 2-{(tert-butoxy)carbonyl(pyridin-2-yl)amino}-2-methylpropanoic acid (CAS: 2639414-44-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tert-butoxycarbonyl (Boc) protected pyridin-2-ylamino and 2-methylpropanoic acid moieties, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways.

One of the key areas of research involving this compound is its role as a building block for the synthesis of novel small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of pyridine-based scaffolds, which were subsequently evaluated for their inhibitory activity against a panel of protein kinases. The study highlighted the compound's ability to enhance the solubility and bioavailability of the resulting inhibitors, making it a valuable tool in medicinal chemistry.

In addition to its applications in kinase inhibitor development, 2-{(tert-butoxy)carbonyl(pyridin-2-yl)amino}-2-methylpropanoic acid has also been investigated for its potential in peptide synthesis. Researchers have utilized its Boc-protected amino group to facilitate the controlled assembly of peptide chains, thereby enabling the production of structurally complex peptides with high purity. This approach has been particularly useful in the synthesis of peptide-based therapeutics, where precise control over molecular structure is critical for biological activity.

Another notable advancement is the exploration of this compound's role in prodrug design. A recent study in Bioorganic & Medicinal Chemistry Letters reported the use of 2-{(tert-butoxy)carbonyl(pyridin-2-yl)amino}-2-methylpropanoic acid as a prodrug moiety for improving the pharmacokinetic properties of poorly soluble drugs. The study demonstrated that the incorporation of this moiety significantly enhanced the oral bioavailability of the parent drug, suggesting its potential for broader applications in drug formulation.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-{(tert-butoxy)carbonyl(pyridin-2-yl)amino}-2-methylpropanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. For instance, a 2024 study in Organic Process Research & Development described a streamlined, multi-step synthesis protocol that achieved a 65% overall yield, marking a significant improvement over previous methods.

In conclusion, 2-{(tert-butoxy)carbonyl(pyridin-2-yl)amino}-2-methylpropanoic acid (CAS: 2639414-44-9) represents a promising intermediate in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, peptide synthesis, and prodrug design underscore its versatility and potential for advancing drug discovery. Future research will likely focus on further optimizing its synthesis and exploring new therapeutic applications, solidifying its role as a valuable tool in the field.